Cas no 2228467-65-8 (1-(2,3-dimethylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2,3-dimethylphenyl)-2-fluoroethan-1-ol
• CAS No: 2228467-65-8
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5800917
• PubChem ID: 165614972
• Update Time: 2025-06-23

1-(2,3-dimethylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(Fluoromethyl)-2,3-dimethylbenzenemethanol
• 1-(2,3-dimethylphenyl)-2-fluoroethan-1-ol

• Inchi： 1S/C10H13FO/c1-7-4-3-5-9(8(7)2)10(12)6-11/h3-5,10,12H,6H2,1-2H3
• InChI Key： IVMCIJPFKSKLBA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1C)C)(O)CF

Additional information on 1-(2,3-dimethylphenyl)-2-fluoroethan-1-ol

Chemical Profile: 1-(2,3-Dimethylphenyl)-2-Fluoroethan-1-Ol (CAS No. 2228467-65-8)

The compound 1-(2,3-Dimethylphenyl)-2-Fluoroethan-1-Ol, identified by the CAS registry number 2228467-65-8, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated alcohol group with a substituted phenyl ring, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 1-(2,3-Dimethylphenyl)-2-Fluoroethan-1-Ol in the development of novel drug delivery systems due to its ability to enhance the solubility and bioavailability of hydrophobic drugs. Researchers have demonstrated that this compound can serve as an effective excipient in formulations, improving the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The fluorine atom in its structure contributes to its lipophilic nature, which is advantageous for drug targeting and absorption.

In the realm of materials science, CAS No. 2228467-65-8 has been explored for its role in the synthesis of high-performance polymers and coatings. Its ability to undergo various polymerization reactions has led to its use in creating materials with enhanced mechanical strength and thermal stability. For instance, recent advancements in polymer chemistry have utilized this compound as a monomer in the production of fluoropolymers, which are widely used in aerospace and electronics industries due to their superior insulating properties.

The synthesis of 1-(2,3-Dimethylphenyl)-2-Fluoroethan-1-Ol involves a multi-step process that typically begins with the bromination of acetophenone derivatives followed by nucleophilic substitution reactions. The introduction of the fluorine atom is achieved through a substitution reaction using selectfluor or other fluorinating agents. This method ensures high purity and yield, making it suitable for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately -40°C and a boiling point around 95°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic synthesis reactions. The presence of both hydrophilic (alcohol group) and hydrophobic (fluorinated phenyl ring) moieties imparts amphiphilic characteristics to the molecule, enhancing its versatility in different chemical environments.

The environmental impact of CAS No. 2228467-65-8 has also been a subject of recent research. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 1-(2,3-Dimethylphenyl)-fluoroethan-ol (CAS No. 22467-65-8) stands out as a critical molecule with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with various synthetic pathways make it an essential component in modern chemical research and industrial processes.